Cas no 1361533-05-2 (3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid)

• Product Name: 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid
• CAS No: 1361533-05-2
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968706
• Update Time: 2025-06-13

3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-6-3-5(4-7(14)10(6)15)9-2-1-8(16)11(17-9)12(18)19/h1-4H,16H2,(H,18,19)
• InChI Key： QTMUDWKJMDHFAO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(C(=O)O)N=1)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 4.1
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid

Comprehensive Overview of 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361533-05-2)

3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361533-05-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique picolinic acid backbone and trichlorophenyl substitution, exhibits promising properties for applications in drug discovery and crop protection. Researchers are increasingly exploring its potential as a bioactive scaffold due to its structural versatility and interaction with biological targets.

The molecular structure of 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid features a picolinic acid core, which is known for its chelating properties and role in metal ion coordination. The addition of the 3,4,5-trichlorophenyl group enhances its lipophilicity, making it a candidate for penetrating cell membranes in therapeutic applications. Recent studies highlight its potential in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress, aligning with current trends in precision medicine and targeted therapy.

In the agrochemical sector, 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid is being investigated for its herbicidal and fungicidal properties. The trichlorophenyl moiety contributes to its efficacy against resistant plant pathogens, addressing the growing demand for sustainable crop protection solutions. This aligns with global efforts to reduce reliance on traditional pesticides and develop eco-friendly alternatives, a topic frequently searched by environmental scientists and agricultural professionals.

Synthetic routes to 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid often involve multi-step reactions, including palladium-catalyzed cross-coupling and selective amination. These methods are optimized for high yield and purity, catering to the stringent requirements of pharmaceutical intermediates. The compound’s CAS No. 1361533-05-2 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains—a critical factor for quality control in GMP-compliant production.

From a commercial perspective, the demand for 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid is driven by its niche applications in high-value chemicals. Suppliers and manufacturers emphasize its role in custom synthesis and contract research, responding to queries about scalability and cost-effectiveness. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, a common concern among buyers searching for reliable sourcing of rare chemicals.

Emerging trends in AI-driven drug discovery have further spotlighted compounds like 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid. Computational models predict its binding affinity for proteins involved in neurodegenerative diseases, a hot topic in biomedical research. This intersection of chemistry and technology resonates with audiences searching for next-generation therapeutics and molecular design tools.

In summary, 3-Amino-6-(3,4,5-trichlorophenyl)picolinic acid (CAS No. 1361533-05-2) represents a versatile compound with dual applications in life sciences and agriculture. Its structural features and functional groups make it a subject of ongoing innovation, addressing contemporary challenges in healthcare and food security. As research progresses, this compound is poised to play a pivotal role in advancing green chemistry and personalized medicine.